Cas no 1366560-79-3 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-nitrophenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-nitrophenyl)propanoic acid
• CAS No: 1366560-79-3
• MF: C₁₄H₁₇FN₂O₆
• MW: 328.292987585068
• CID: 5981325
• PubChem ID: 165801212
• Update Time: 2025-05-22

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-nitrophenyl)propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-fluoro-4-nitrophenyl)propanoic acid
• 1366560-79-3
• EN300-1163519

• Inchi： 1S/C14H17FN2O6/c1-14(2,3)23-13(20)16-11(7-12(18)19)9-5-4-8(17(21)22)6-10(9)15/h4-6,11H,7H2,1-3H3,(H,16,20)(H,18,19)/t11-/m1/s1
• InChI Key： MRQQLOMSUYBHDZ-LLVKDONJSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.10706443g/mol
• Monoisotopic Mass: 328.10706443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 121Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-nitrophenyl)propanoic acid

Compound CAS No. 1366560-79-3: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-nitrophenyl)propanoic Acid

Compound CAS No. 1366560-79-3, also known as (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-nitrophenyl)propanoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its complex structure, which includes a tert-butoxy carbonyl group, a fluorophenyl moiety, and a nitrophenyl group. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The tert-butoxy carbonyl (BOC) group is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it plays a critical role in controlling reactivity during synthetic processes. The fluorophenyl and nitrophenyl groups, on the other hand, are known for their electronic effects, which can influence the compound's stability, solubility, and interaction with biological systems. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving asymmetric catalysis and stereo-selective reactions. The (R)-configuration at the chiral center is particularly important, as it determines the compound's biological activity and selectivity. Researchers have reported that this configuration enhances the compound's ability to interact with specific biological targets, such as enzymes and receptors.

In terms of applications, (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-nitrophenyl)propanoic acid has shown promise as an intermediate in the development of novel antibiotics and anticancer agents. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms and cancer cell proliferation has been extensively studied. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant pathogens.

Beyond its pharmaceutical applications, this compound has also been explored in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have found that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability.

From an environmental standpoint, the synthesis and handling of this compound are conducted under strict safety protocols to minimize ecological impact. Its stability under various conditions ensures safe storage and transportation, aligning with global standards for chemical management.

In conclusion, Compound CAS No. 1366560-79-3 stands out as a versatile building block in modern chemistry. Its intricate structure and functional groups make it indispensable in drug discovery, materials development, and advanced chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even more significant role in shaping future innovations across multiple industries.